Cas no 595-38-0 (Pentane, 3-chloro-2,3-dimethyl-)

• Product Name: Pentane, 3-chloro-2,3-dimethyl-
• CAS No: 595-38-0
• MF: C₇H₁₅Cl
• MW: 134.647001504898
• CID: 338341
• PubChem ID: 521887
• Update Time: 2025-04-19

Pentane, 3-chloro-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2,3-dimethylpentane
• Pentane, 3-chloro-2,3-dimethyl-
• 3-chloro-2,3-dimethyl-pentane
• 595-38-0
• DTXSID10974905
• 3-Chlor-2,3-dimethyl-pentan

• Inchi： 1S/C7H15Cl/c1-5-7(4,8)6(2)3/h6H,5H2,1-4H3
• InChI Key： ZLYYSVISQMZHFU-UHFFFAOYSA-N
• SMILES： ClC(C)(CC)C(C)C

Computed Properties

• Exact Mass: 134.08635
• Monoisotopic Mass: 134.0862282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 68.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.863
• Boiling Point: 133.2°C at 760 mmHg
• Flash Point: 29.7°C
• Refractive Index: 1.417
• PSA: 0